For the reliable and cost-efficient application of glass fibre polymer composites in structural applications, knowledge of the damage state of the material during operation is necessary. Within this work, a structural health monitoring method based on in-situ electrical capacitance measurements is presented, which enables damage monitoring in glass fibre reinforced polymers. For this purpose, individual glass fibre rovings in a non-crimp fabric were replaced by carbon fibre rovings at regular intervals. Additionally, specimens with solid or stranded copper conductors were manufactured to gain insights into the influences of conductor material and composition. The modified fabrics were implemented as 90∘ layers of [0/904]s glass fibre polymer cross-ply laminates. To monitor the progressive damage, conductive rovings were contacted, forming the capacitor walls of interleaved capacitors. Carbon fibre conductors show higher sensitivity of the capacitance to crack formation than solid or stranded copper conductors. Capacitance decrease measured in-situ during tensile tests on specimens with carbon fibre conductors shows a high correlation with crack initiation, further crack formation and speed of crack evolution. An analytical model can describe the correlation based on the assumptions of an ideal plate capacitor. Thus, the structural health monitoring method developed in this work can reveal in-situ knowledge of the material damage state.

The presented work collects results from the evaluation of electrical response to mechanical deformation and formation of defects presented by different polymeric based composite materials with potential for applications in Structural Health Monitoring and Strain Detection. With the aim of showing the variety of key materials in sectors like civil aviation, wind energy, automotive or railway that present this ability, specimens of very different nature have been analyzed: a) thermoplastic commercial 3D printing filaments loaded with carbonic fillers; b) epoxy resin loaded with Carbon Nanotubes and c) long carbon fiber reinforced resin composite. Measurements of electrical properties of these materials were taken to evaluate their capability to detect the presence of structural defects of different sizes as well as its spatial location. On the other hand, simultaneous measurements of electrical resistivity and mechanical strain during tensile tests were performed to analyze the potential of materials as strain detectors. All composites studied have shown a positive response (modification of electrical performance) to external mechanical stimulus: induced damage and deformations.

We report the chemical synthesis of poly(aniline-co-aniline-2,5-disulfonic acid)) and its composite containing L-hexuronic acid and metallic Ag/SiO2 nanoparticles as a new thermally stable anionic polyelectrolyte for removing safranin dye. The composite was characterized by IR, UV, cyclic voltammetry, SEM, TEM, TGA, DSC, EDXS and elemental analyses. Microscopic images exhibited intensified spherical particles dispersed over almost the entire surface. The XRD exhibited peaks of the partially crystalline material at many 2θ values, and their interatomic spacing and sizes were calculated. The cyclic voltammograms exhibited characteristic redox peaks relative to the quinoid ring transition states. The uptake rates up to 82.5% adsorption were completed within 75 min and the equilibrium time was 45 min. The isotherm of dye adsorption interprets the interaction with the adsorbent and explain the relationship between the dye removal capacity and the initial dye concentration. In the current, the Langmuir isotherm model was the optimum to interpret both the dye/copolymer and the dye/composite interactions. The uptake of safranin by copolymer/SiO2@Ag nanocomposite was well defined by pseudo second order model with rate constant K2 = 0.03 g− 1 mg− 1 min− 1 for 19 mg safranin. A comparison of safranin adsorption efficiency of the synthesized material with other reported material in the same domain suggested that the present composite has a higher adsorption rate and capacity. The ongoing research is devoted to improving the removal percentage of the dye by using 1,3,5-triazine based sulfonated polyaniline/Ag@ SiO2 nanocomposite.

Due to the alarming environmental issues and our heavy reliance on finite resources, sustainability has been globally recognised as one of the most important goals of our research and technology development. Given this, sustainable materials, especially those based on renewably and responsibly sourced or synthesised polymers, have attracted extensive interest. One major class of these sustainable polymers are biopolymers that are directly extracted from nature (including polysaccharides such as cellulose, chitin/chitosan, starch, and alginate and proteins such as collagen/gelatin, silk fibroin, keratin, and soy protein). Sustainable polymers also include polymers that are biologically or chemically synthesised from renewable sources of monomers, such as polyhydroxyalkanoates (PHAs) and polylactide (PLA). Besides, polymer chemistry development has reached the level where even a wider range of polymers, which are traditionally built with fossil fuels, can be synthesised partially or even fully from renewable feedstocks (biomass and carbon dioxide), such as polyglycolide (PGA), poly(butylene succinate) (PBS), polyolefins (polyethylene (PE) and polypropylene (PP)), poly(ethylene terephthalate) (PET), poly(ethylene furanoate) (PEF), polyamides (PAs), polyurethanes (PUs), and polycarbonates (PCs) [1,2,3]. Materials based on some sustainable polymers are biodegradable under composting conditions (e.g. PLA and PBS), in the natural environment (e.g. PHA and almost all biopolymers), or in the living body (e.g. chitosan, starch, PLA, PGA, and PBS), while the other sustainable polymers are inherently recalcitrant to degradation (e.g. polyolefins, PET, PEF, and PAs), for which suitable end-of-life strategies (e.g. recycling) must be implemented for minimising their environmental impact. Based on their degradability, along with varied properties and functionality, sustainable polymers can be developed into materials tailored for certain applications. Furthermore, the smart design of sustainable polymer composites through materials chemistry and engineering can endow such materials with appealing functionality, making them have enormous potential for important applications such as in packaging, health, and environmental areas. This special collection focuses on how new and enhanced functions can be realised by sustainable polymer composites, which are formed by mainly polymer blending, inclusion of small amounts of nanofillers, or loading with active ingredients, coupled with chemical functionalisation or specialised materials fabrication procedures.Packaging materials for food needs to be biodegradable or compostable as food-contaminated packages are hard to be recycled, and be able to extend the shelf-life of food to avoid food waste [4]. As an important biopolymer from biomass, starch can be converted into so-called “thermoplastic starch” and has been extensively studied for materials applications [5,6,7] and especially for food packaging [8, 9]. In this special collection, Villar et al. (UNS, UBA, and UNLu, Argentina) [10] demonstrated the antimicrobial capacity of corn starch-based films containing copper (Cu) particles (DOI: https://doi.org/10.1186/s42252-020-00009-7). Regardless of particle type (without or with silica coating) or concentration (0.25–0.75 wt%), copper effectively migrated to a simulant of aqueous foods, inhibiting the growth of Gram-positive and Gram-negative bacteria (S. aureus and E. coli). Thus, this type of starch-based composite films can be useful for food primary packaging mainly for meat fresh products.Biopolymers such as chitosan have been extensively used in biomedical areas due to their biodegradability, biocompatibility and inherent antimicrobial activity [11]. In this special collection, Rehman et al. (Lancaster University, UK) [12] described the use of a freeze-gelated chitosan/hydroxyapatite porous scaffold to load heparin for the promotion of angiogenesis (DOI: https://doi.org/10.1186/s42252-020-00012-y). It was noted that low heparin concentrations exhibited a positive effect, with approximately 28 μg per scaffold indicating a significant increment in blood vessels. Besides, the synthesized materials showed no cytotoxic effects. Such a material holds promising potential for clinical use as a pro-angiogenic bone regeneration material.This special collection also contains our research at the University of Warwick, UK [13] into the structure and properties of chitosan and chitosan/carboxymethyl cellulose (CMC) composites with 2D graphene oxide (GO) or reduced GO (rGO) combined with 1D sepiolite (SPT) or cellulose nanocrystals (CNCs) (DOI: https://doi.org/10.1186/s42252-021-00026-0). The results highlight that multiple factors (e.g. filler geometry, filler surface chemistry, and polymer–filler interactions) determine material structure and properties. Interestingly, a 3D interconnected microstructure composed of GO and SPT due to the strong interactions between these hydrophilic nanofillers was observed. For the chitosan/CMC matrix, GO and SPT interacted synergistically increasing the mechanical properties of the matrix. This work can be insightful for the future design of biopolymer composites with tailored properties.Carbon-based adsorbents possess exceptional adsorption capability, thus highly useful for removing contaminants from the environment; and in this area, sustainable biomass-derived carbon materials are especially interesting [14,15,16]. In this special collection, Hakkarainen et al. (KTH, Sweden) [17] described free-standing three-dimensional lignin-derived porous graphene oxide (GO)-based nanocomposites with excellent adsorption capacity for heavy metal ions and cationic dyes (DOI: https://doi.org/10.1186/s42252-020-00008-8). Specifically, graphene oxide (GO) was obtained by hydrothermal carbonization and oxidation of lignosulfonate and contained abundant oxygen functionalities. Then, the self-assembly of this GO and gelatin following freeze-drying enabled the construction of porous composites. Functionalization of the porous composite with lignosulfonate could further enhance its adsorption performance (66 mg Cu(II)/g and 38 mg methylene blue/g).Foams represent an important class of materials due to their low material usage, lightweight, and high surface area. However, the massive use of foamed products of petroleum-based polymers (e.g. polystyrene (PS), poly(vinyl chloride) (PVC), and PU) that are not readily degradable have caused environmental concerns. PLA has been considered as a substitute for petroleum-based polymers to make foams for various applications from packaging, cushioning, insulation, plastic utensils, to biomedical scaffolds [18]. In this special collection, Sinha Ray et al. (CSIR, South Africa) [19] described a foam with > 80% porosity prepared from PLA, poly[(butylene succinate)-co-adipate] (PBSA), and cellulose nanocrystal (CNC) particles by the casting and particulate leaching (CPL) method using fructose as a porogen (DOI: https://doi.org/10.1186/s42252-020-00011-z). PBSA reduced the brittleness and increased the thermal stability of PLA. CNC was shown to suppress PLA crystallisation, increase thermal stability, and improve the stiffness of the blend foam.PLA and its nanocomposites have been widely investigated for biomedical applications considering its biodegradability, biocompatibility, and good thermochemical properties [20, 21]. The crystalline structure and crystallinity of PLA significantly affect its mechanical properties [22, 23] and thus its application potential. PLA crystallisation can be induced by nucleation agents [24]. This special collection contains a study led by Di Luccio and Kornfield (Caltech, USA) [25] on the effect of tungsten disulphide (WS2) nanotubes as a filler on the crystallisation of the PLA films at various stages of processing (unstretched, stretching, annealing) (DOI: https://doi.org/10.1186/s42252-021-00016-2). They found that 0.6 wt% of WS2 induced the same level of crystallinity in as stretched PLA-WS2 as annealing in neat PLA for 10 min. This work highlights the role of WS2 nanotubes in the structural evolution of PLA-WS2 composites under uniaxial deformation and provides an insight into the fine-tuning of PLA crystallinity.I am thankful to all the contributors and reviewers to this special collection, and to the Editor-in-Chief for giving me the chance to edit this special collection. I believe that this special collection will serve as a valuable resource for research in sustainable polymer composites for packaging, biomedical, environmental, and other applications. Of course, the six papers contained in this special collection cannot represent the whole of the recent advances in this research area of topical interest, but it hopefully will stimulate further discussions and inspire more submissions to Functional Composite Materials in this area. 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Composite Materials 2, 3 (2021)Article Google Scholar Download referencesAffiliationsInternational Institute for Nanocomposites Manufacturing (IINM), WMG, University of Warwick, Coventry, CV4 7AL, UKFengwei XieAuthorsFengwei XieView author publicationsYou can also search for this author in PubMed Google ScholarContributionsThe author wrote and approved the final manuscript.Corresponding authorCorrespondence to Fengwei Xie.Competing interests The author declares that there are no competing interests.Publisher’s NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleXie, F. Sustainable polymer composites: functionality and applications. Functional Composite Mater 2, 15 (2021). https://doi.org/10.1186/s42252-021-00027-zDownload citationPublished: 21 October 2021DOI: https://doi.org/10.1186/s42252-021-00027-zShare this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Electronic devices’ widespread usage has led to a new form of pollution, known as electromagnetic (EM) pollution, causing serious problems like equipment malfunctioning and affecting its reliability. This review article presents a comprehensive literature survey on the various polycarbonate (PC)-based materials for electromagnetic interference (EMI) shielding applications comprising of PC-based composites, blend composites, foams, and more recently, multilayered architectures. Following the state-of-the-art literature available from the previous decade, it is apparent that the properties (conductivity, permittivity and permeability) of nanofiller/fillers and nanocomposite processing/fabrication techniques control the EMI shielding properties in PC-based materials. Researchers have explored a variety of fillers, but high aspect ratio carbonaceous nanofillers have gained significant attention. Through morphological modifications of PC composites, one can obtain a percolation threshold as low as 0.021 wt% of carbon nanotubes (CNTs). However, higher connectivity of conductive filler need not necessarily lead to high EMI shielding performance. Thus, detailed insight into the shielding mechanism is also highlighted. This review article will help researchers design PC-based materials with superior EMI shielding performance coupled with good mechanical stability.

Formation of blood vessels during bone regeneration represents a major challenge for tissue engineered constructs. Poor revascularization can lead to scaffold failure and consequently, leads to non-healing fracture. Heparin is known to bind with angiogenic growth factors influencing the process of new blood vessels formation. There are several problems associated with the use of growth factors in clinic such as low stability, uncontrolled delivery to the site, and high price. The aim of the present study was to explore the potential of heparin to produce pro-angiogenic bone regeneration materials. Chitosan/hydroxyapatite freeze-gelled scaffolds were prepared and loaded with heparin. Different concentrations of heparin were successfully loaded onto the scaffolds, its release from the scaffold was analysed by toluidine blue assay and their angiogenic effect was evaluated by chorioallantoic membrane (CAM) assay to determine the optimal concentration of heparin to induce a proangiogenic effect. It was noted that low heparin concentrations exhibited a positive effect, with approximately 28 μg per scaffold indicating a significant increment in blood vessels. The synthesized materials showed no cytotoxic effects when evaluated by using U2OS cell line.

This study examines the influence of cellulose nanocrystal (CN) particles on the morphological, thermal, and thermo-mechanical properties of polylactide (PLA)/poly [(butylene succinate)-co-adipate] (PBSA) blend foams prepared by casting and particulate leaching method using fructose as porogen particles. The morphological analysis showed an interconnected open-cell structure, with porosity above 80%. The crystallinity of the prepared foams was disrupted by the inclusion of CN particles as observed from XRD analyses, which showed a decrease in PLA crystal peak intensity. With regards to neat blend foam, the onset thermal degradation increased with the addition of CN particles, which also increased the thermal stability at 50% weight loss. Furthermore, CN acted as a reinforcing agent in improving the stiffness of the prepared blend foam. Overall, completely environmentally friendly foams were successfully prepared, as a potential material that can replace the current existing foam materials that pose many environmental concerns. However, there is a need to develop an environmentally friendly processing technique.

Carbon-based adsorbents possess exceptional adsorption capability, making them an ideal platform for the remediation of environmental contaminants. Here, we demonstrate carbonized lignosulfonate (LS)-based porous nanocomposites with excellent adsorption performance towards heavy metal ions and cationic dye pollutants. Through microwave-assisted hydrothermal carbonization, a green approach was employed to carbonize lignosulfonate to carbon spheres. The LS-derived carbon spheres were then oxidized into nanographene oxide (nGO) carbon dots. A facile two-step procedure that involved the self-assembly of nGO and gelatin into a hydrogel precursor coupled with freeze-drying enabled the construction of three-dimensional (3D) free-standing porous composites without the use of organic solvents or chemical crosslinking agents. The favorable pore structure and abundance of surface functional groups on the nGO/gelatin porous composite proved to substantially facilitate the adsorption of Cu(II) in comparison to conventionally-used activated carbon. Further enhancement of adsorption performance was achieved by introducing additional surface functional groups through a non-covalent functionalization of the porous composite with lignosulfonate. The presence of negatively-charged sulfonate groups increased the Cu(II) equilibrium adsorption capacity (66 mg/g) by 24% in comparison to the non-functionalized nGO/gelatin counterpart. Both functionalized and non-functionalized composites exhibited significantly faster adsorption rates (40 min) compared to many graphene- or GO-based adsorbents reported in literature. In addition to the adsorption of heavy metal ions, the composites also demonstrated good adsorption capacity towards cationic dyes such as methylene blue. This paves the way for a high value-added application of lignin in environmental remediation and opens up new possibilities for the development of sustainable materials for adsorption and water purification.

Aluminium matrix composites (AMC) do combine a high lightweight potential with a wide range of specific mechanical or thermal properties, depending on their material composition or the content of reinforcement particles, respectively. Currently, the three main production technologies for manufacturing such AMC are powder metallurgy, semi-solid processes and casting. Here, the AMC´s reinforcement proportion that can be processed depends on the chosen manufacturing strategy and is therefore often limited to a maximum value of 30 vol. %, due to agglomeration and porosity problems. In this context, the main objective is to understand the fundamental mixing behaviour of powder mixtures for AMC green body production having reinforcement contents of up to 50 vol.% SiCp. For this purpose, powder mixtures of monomodal AlSi7Mg0.6 and different SiCp fractions were prepared with different mixing times and speeds to investigate the influence of these mixing parameters on the homogeneity of the particle distribution. Afterwards, the influence of powder size on the mixing process was investigated. The results showed that a slower mixing speed resulted in faster homogenisation as well as a larger particle size can be faster mixed. Furthermore, a regression model was developed using mixing time, speed and particle loading, to determine sufficient mixing parameters.

In order to improve the thermoelectric conversion efficiency and figure of merit, ZT, composite materials of organic or inorganic constituents often are considered. The limitation of this approach is set by the effective medium theory, which states that the ZT in a composite material cannot exceed the greatest value of any single constituent, if the constituents do not interact. Here, we describe a method that circumvents this limit, based on the introduction of interfacial doping. An electrically and thermally insulating medium is distributed into a conventional thermoelectric host material but is coated with an aliovalent acceptor that is allowed to diffuse locally into the host matrix, thereby doping it locally. The thermal conductivity decreases when the insulating material is added, but the more electrically conducting region around the insulator prevents an equally large increase in electrical resistivity. Employing this method in p-type (Bi1-xSbx)2Te3 compounds results in a maximum figure of merit zT = 1.3, an over 10% improvement compared to the host material alone. We report synthesis and measurement techniques in addition to thermoelectric transport properties. While we report on one material system, the concept is not specific to that system and may be used to provide functionality in other thermoelectric composites.